Cas no 2172258-24-9 (2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidothian-4-yl}acetic acid)

• Product Name: 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidothian-4-yl}acetic acid
• CAS No: 2172258-24-9
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 6200194
• PubChem ID: 165565369
• Update Time: 2025-05-19

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidothian-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidothian-4-yl}acetic acid
• 2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]thian-4-yl}acetic acid
• EN300-1552113
• 2172258-24-9

• Inchi： 1S/C27H30N2O5S/c30-23(31)16-26(12-14-35-15-13-26)28-24(32)27(10-5-11-27)29-25(33)34-17-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IVKNLEXKNWDHDE-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.18754324g/mol
• Monoisotopic Mass: 494.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 130Ų

Additional information on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidothian-4-yl}acetic acid

Research Brief on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidothian-4-yl}acetic acid (CAS: 2172258-24-9)

The compound 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidothian-4-yl}acetic acid (CAS: 2172258-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutaneamide moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and targeted drug delivery applications.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity, which are crucial for its application in high-throughput screening and drug development. A 2023 publication in the *Journal of Medicinal Chemistry* highlighted a novel, scalable synthesis method that reduces byproduct formation and improves overall efficiency. The study emphasized the compound's role in facilitating the incorporation of cyclobutane-based scaffolds into bioactive peptides, which are increasingly explored for their enhanced metabolic stability and binding affinity.

In addition to its synthetic utility, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidothian-4-yl}acetic acid has been investigated for its potential in modulating protein-protein interactions (PPIs). A preprint from *BioRxiv* (2024) reported its use as a building block for designing inhibitors of the PD-1/PD-L1 immune checkpoint pathway, demonstrating promising in vitro activity. The compound's structural flexibility allows for precise modifications to tailor its pharmacokinetic properties, making it a versatile tool in immunooncology research.

Further applications include its use in the development of proteolysis-targeting chimeras (PROTACs), where its cyclobutane linker has shown improved stability compared to traditional alkyl chains. A collaborative study between academic and industrial researchers (published in *ACS Chemical Biology*, 2024) showcased its integration into bifunctional molecules that selectively degrade disease-relevant proteins, such as BRD4, with high efficiency.

Despite these advancements, challenges remain in the large-scale production and in vivo validation of derivatives based on this scaffold. Future research directions may explore its compatibility with emerging technologies like AI-driven drug design and CRISPR-based target validation. The compound's dual role as a synthetic intermediate and a bioactive moiety positions it as a key player in the next generation of therapeutics.